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Compound of Interest

Compound Name: Jak3-IN-6

Cat. No.: B608167

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jak3-IN-6 is a potent and selective irreversible inhibitor of Janus Associated Kinase 3 (JAK3),
a critical enzyme in the signaling pathways of several cytokines.[1][2][3] Its high selectivity
makes it a valuable tool for studying the specific roles of JAK3 in various biological processes,
including immune responses, and for the development of targeted therapies for autoimmune
diseases and cancer. Accurate and consistent preparation of Jak3-IN-6 stock solutions is
paramount for obtaining reliable and reproducible experimental results. These application notes
provide detailed protocols for the preparation, storage, and handling of Jak3-IN-6 stock
solutions.

Jak3-IN-6: Chemical and Physical Properties

A clear understanding of the physicochemical properties of Jak3-IN-6 is essential for its proper
handling and use in experimental settings.
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Property Value Reference

CAS Number 1443235-95-7 [1][3]

Molecular Formula C19H18N4O3 [1][3]

Molecular Weight 350.37 g/mol [11[3]

Appearance Solid [4]

Solubility DMSO: up to 260 mg/mL e
(742.07 mM)

Water: Insoluble [5]

Ethanol: 9 mg/mL [5]

Experimental Protocols
Safety Precautions

Before handling Jak3-IN-6, it is crucial to review the Safety Data Sheet (SDS). Personal
protective equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at
all times.[6][7] Handle the compound in a well-ventilated area or a chemical fume hood.

Preparation of a 10 mM Jak3-IN-6 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Jak3-IN-6 in dimethyl
sulfoxide (DMSO).

Materials:

Jak3-IN-6 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

Microcentrifuge tubes or vials (amber or covered in foil)

Calibrated pipettes

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.glpbio.com/fr/catalog/product/view/id/69136/s/jak3-in-6/category/355/
https://www.glpbio.com/de/catalog/product/view/id/69136/s/jak3-in-6/category/355/
https://www.glpbio.com/fr/catalog/product/view/id/69136/s/jak3-in-6/category/355/
https://www.glpbio.com/de/catalog/product/view/id/69136/s/jak3-in-6/category/355/
https://www.glpbio.com/fr/catalog/product/view/id/69136/s/jak3-in-6/category/355/
https://www.glpbio.com/de/catalog/product/view/id/69136/s/jak3-in-6/category/355/
https://www.sigmaaldrich.com/JP/ja/product/mm/420126
https://www.glpbio.com/fr/catalog/product/view/id/69136/s/jak3-in-6/category/355/
https://www.glpbio.com/de/catalog/product/view/id/69136/s/jak3-in-6/category/355/
https://www.selleckchem.com/products/selective-jak3-inhibitor-1.html
https://www.selleckchem.com/products/selective-jak3-inhibitor-1.html
https://www.benchchem.com/product/b608167?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/42275m.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25449.pdf
https://www.benchchem.com/product/b608167?utm_src=pdf-body
https://www.benchchem.com/product/b608167?utm_src=pdf-body
https://www.benchchem.com/product/b608167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e \ortex mixer
e Analytical balance
Procedure:

o Equilibrate Reagents: Allow the Jak3-IN-6 powder and DMSO to come to room temperature
before use.

e Weighing Jak3-IN-6:
o Tare a clean, dry microcentrifuge tube on an analytical balance.

o Carefully weigh the desired amount of Jak3-IN-6 powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh out 3.50 mg of Jak3-IN-6 (see calculation below).

e Calculation:

o To calculate the mass of Jak3-IN-6 required, use the following formula: Mass (mg) =
Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10
mM x 0.001 L x 350.37 g/mol = 3.5037 mg

¢ Dissolution:

o Add the appropriate volume of DMSO to the tube containing the weighed Jak3-IN-6. For a
10 mM solution from 3.50 mg, add 1 mL of DMSO.

o Cap the tube tightly.

o Vortex the solution until the Jak3-IN-6 is completely dissolved. Gentle warming to 37°C
and sonication can aid in dissolution if necessary.[1]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in amber
or foil-wrapped microcentrifuge tubes to protect from light.
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o Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years.[2][8] Some
suppliers recommend shorter storage times of 1 month at -20°C and 6 months at -80°C.[1]
[9] It is advisable to follow the manufacturer's specific recommendations.

o Avoid repeated freeze-thaw cycles, as this can lead to degradation of the compound.[1][2]

[8]

Visualizing the Workflow

The following diagrams illustrate the key processes involved in preparing and using Jak3-IN-6
stock solutions.
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Workflow for Preparing Jak3-IN-6 Stock Solution

Preparation Storage & Handling

1. Weigh Jak3-IN-6 »-{ 2.Add DMSO P 3. Vortex to Dissolve 4. Aliquot Solution P 5. Store at-20°C or -80°C
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Simplified JAK3 Signaling Pathway and Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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